Cas no 142653-60-9 (5-(pentafluoro-λ6-sulfanyl)-1,3-benzenediamine)

• Product Name: 5-(pentafluoro-λ6-sulfanyl)-1,3-benzenediamine
• CAS No: 142653-60-9
• MF: C₆H₇F₅N₂S
• MW: 234.190197229385
• CID: 1316659
• PubChem ID: 19089055
• Update Time: 2025-04-20

5-(pentafluoro-λ6-sulfanyl)-1,3-benzenediamine Chemical and Physical Properties

Names and Identifiers

• 5-(Pentafluoro-λ6-sulfanyl)-1,3-benzenediamine
• Benzo[h]pyrimido[5,4-c]quinolin-12(6H)-one, 1,3-diamino-5,11-dihydro-11-methyl-
• 1,3-diamino-5-(pentafluorosulfanyl)benzene
• 1,3-diamino-11-methyl-5,11-dihydro-6H-benzo[h]pyrimido[5,4-c]quinolin-12-one
• Benzo(h)pyrimido(5,4-c)quinolin-12(6H)-one, 1,3-diamino-5,11-dihydro-11-methyl-
• 1,6-dihydrobenzo[h]-pyrimido[5,4 c]quinolin-12(11H)-one
• AC1L7E07
• 1-PENTAFLUOROSULFANYL-3,5-DIAMINOBENZENE
• 5-(pentafluoro-lambda6-sulfanyl)benzene-1,3-diamine
• 142653-60-9
• SCHEMBL9312777
• 5-(pentafluoro-λ6-sulfanyl)-1,3-benzenediamine

• Inchi： 1S/C6H7F5N2S/c7-14(8,9,10,11)6-2-4(12)1-5(13)3-6/h1-3H,12-13H2
• InChI Key： JVSCTTTZZGSNEJ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C=1)N)N)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 234.02501022g/mol
• Monoisotopic Mass: 234.02501022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 53Ų